Cas no 113766-05-5 (3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-
• CAS No: 113766-05-5
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 204459
• PubChem ID: 1041207
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-
• 4-amino-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 1H-1,2,4-Triazole-5-thione, 4-amino-3-((4-methylphenoxy)methyl)-
• 4-Amino-3-(p-tolyloxymethyl)-1H-1,2,4-triazole-5(4H)-thione
• 4-Amino-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
• 4-Amino-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• AKOS000296702
• 4-Amino-3-((4-methylphenoxy)methyl)-1H-1,2,4-triazole-5-thione
• 113766-05-5
• DTXSID70150546

• Inchi： 1S/C10H12N4OS/c1-7-2-4-8(5-3-7)15-6-9-12-13-10(16)14(9)11/h2-5H,6,11H2,1H3,(H,13,16)
• InChI Key： HJKIXHOOIHRORL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(C)=CC=2)N1N

Computed Properties

• Exact Mass: 236.07336
• Monoisotopic Mass: 236.073182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95
• XLogP3: 1.3

Experimental Properties

• Density: 1.4
• Boiling Point: 378.2°Cat760mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.688
• PSA: 65.96